Cas no 419572-26-2 (3-Azabicyclo[3.1.0]hexane,6-(5-ethyl-1,3-dimethyl-1H-pyrazol-4-yl)-, (1a,5a,6a)- (9CI))

• Product Name: 3-Azabicyclo[3.1.0]hexane,6-(5-ethyl-1,3-dimethyl-1H-pyrazol-4-yl)-, (1a,5a,6a)- (9CI)
• CAS No: 419572-26-2
• MF: C₁₂H₁₉N₃
• MW: 205.299362421036
• CID: 326651
• Update Time: 2024-01-28

3-Azabicyclo[3.1.0]hexane,6-(5-ethyl-1,3-dimethyl-1H-pyrazol-4-yl)-, (1a,5a,6a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.1.0]hexane,6-(5-ethyl-1,3-dimethyl-1H-pyrazol-4-yl)-, (1a,5a,6a)- (9CI)
• 3-Azabicyclo[3.1.0]hexane,6-(5-ethyl-1,3-dimethyl-1H-pyrazol-4-yl)-,(1alpha,5alpha,6alpha)-(9CI)

• Inchi： 1S/C12H19N3/c1-4-10-11(7(2)14-15(10)3)12-8-5-13-6-9(8)12/h8-9,12-13H,4-6H2,1-3H3/t8-,9+,12+
• InChI Key： JONYCIRLXJQVKB-GDGBQDQQSA-N
• SMILES： [C@]12([H])[C@]([H])([C@@H]1C1=C(CC)N(C)N=C1C)CNC2

Computed Properties

• Exact Mass: 205.158
• Monoisotopic Mass: 205.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.8A^2